5-(4-Methyl-piperazin-1-ylmethyl)-1,3-dihydro-isoindole-2-carboxylic acid benzyl ester

• CAS No.: 1019890-05-1
• Molecular Formula: C22H27N3O2
• Molecular Weight: 365.5 g/mol
• IUPAC Name: benzyl 5-[(4-methylpiperazin-1-yl)methyl]-1,3-dihydroisoindole-2-carboxylate
• InChI: InChI=1S/C22H27N3O2/c1-23-9-11-24(12-10-23)14-19-7-8-20-15-25(16-21(20)13-19)22(26)27-17-18-5-3-2-4-6-18/h2-8,13H,9-12,14-17H2,1H3
• InChI Key: NXWBAUDMOGSZNF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=CC3=C(CN(C3)C(=O)OCC4=CC=CC=C4)C=C2

Description

5-(4-Methyl-piperazin-1-ylmethyl)-1,3-dihydro-isoindole-2-carboxylic acid benzyl ester is a useful research compound. Its molecular formula is C22H27N3O2 and its molecular weight is 365.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

DCM (33 L) and N-methylpiperazine (21.45 L, 193.4 mol) were stirred at 25° C. and the solution from step 8 added over a minimum of 30 mins such that temperature 20-30° C. After stirring the solution for a further 30 mins water (55 L) was added and the organic phase was washed with water (2×55 L). The product was extracted into 0.8M HCl (66 L) and the layers separated. The aqueous phase was washed with DCM (55 L) and then basified with 2M NaOH to pH 10-11 and the product was extracted into EtOAc (2×55 L). The combined organic phase were filtered to remove solids and the evaporated followed by azeotroping with toluene and drying to constant weight to give the title compound, 6.63 kg (47% yield, 98% pure by hplc).

Synthesis routes and methods II

Procedure details